Cas no 72675-01-5 (1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-)
72675-01-5 structure
Product Name:1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
CAS No:72675-01-5
MF:C11H12OS
MW:192.277381896973
CID:543567
PubChem ID:12597570
Update Time:2025-04-19
1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
- 8-methyl-3,4-dihydro-2H-1-benzothiepin-5-one
- 72675-01-5
- DTXSID60503885
- 8-Methyl-3,4-dihydro-1-benzothiepin-5(2H)-one
-
- Inchi: 1S/C11H12OS/c1-8-4-5-9-10(12)3-2-6-13-11(9)7-8/h4-5,7H,2-3,6H2,1H3
- InChI Key: NNKHJXYWJDECHQ-UHFFFAOYSA-N
- SMILES: S1C2C=C(C)C=CC=2C(CCC1)=O
Computed Properties
- Exact Mass: 192.06096
- Monoisotopic Mass: 192.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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